Cas no 72705-22-7 (Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate)

Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate is a sulfonated aromatic compound featuring a methoxy group and a 3-oxobutanamido substituent. Its structure imparts solubility in polar solvents, making it suitable for applications requiring controlled reactivity or intermediate synthesis. The ammonium salt form enhances stability and handling, while the ketone functionality offers potential for further derivatization. This compound may serve as a precursor in pharmaceutical or specialty chemical synthesis, where its balanced reactivity and functional group compatibility are advantageous. Its benzenesulfonate core contributes to predictable reactivity patterns, facilitating targeted modifications in complex organic transformations.
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate structure
72705-22-7 structure
Product name:Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
CAS No:72705-22-7
MF:C12H18N2O6S
MW:318.346122264862
MDL:MFCD00044126
CID:59371
PubChem ID:175114

Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
    • azanium,5-methoxy-2-methyl-4-(3-oxobutanoylamino)benzenesulfonate
    • Ammonium 4-acetoacetylamino-5-methoxy-2-methylbenzenesulphonate
    • azanium;5-methoxy-2-methyl-4-(3-oxobutanoylamino)benzenesulfonate
    • W-104481
    • 72705-22-7
    • SCHEMBL10606720
    • Ammonium5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
    • NS00091729
    • AKOS015898666
    • Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-, monoammonium salt
    • FT-0614858
    • Benzenesulfonic acid, 4-((1,3-dioxobutyl)amino)-5-methoxy-2-methyl-, monoammonium salt
    • Benzenesulfonic acid, 4-((1,3-dioxobutyl)amino)-5-methoxy-2-methyl-, ammonium salt (1:1)
    • EINECS 276-769-3
    • DTXSID8072584
    • EC 276-769-3
    • Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-,monoammonium salt
    • DTXCID0047327
    • Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-, ammonium salt (1:1)
    • DB-055668
    • MDL: MFCD00044126
    • Inchi: 1S/C12H15NO6S.H3N/c1-7-4-9(13-12(15)5-8(2)14)10(19-3)6-11(7)20(16,17)18;/h4,6H,5H2,1-3H3,(H,13,15)(H,16,17,18);1H3
    • InChI Key: ZPDRZMNAFLBUOA-UHFFFAOYSA-N
    • SMILES: CC1=CC(=C(C=C1S(=O)(=O)O)OC)NC(=O)CC(=O)C.N

Computed Properties

  • Exact Mass: 318.08900
  • Monoisotopic Mass: 318.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 456
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122A^2

Experimental Properties

  • Melting Point: 204-210°C
  • Boiling Point: 586.3°C at 760 mmHg
  • Flash Point: 308.4°C
  • PSA: 120.98000
  • LogP: 2.35530

Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Security Information

Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A019089735-5g
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
72705-22-7 95%
5g
$840.51 2023-09-01
abcr
AB497238-100 mg
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt; 98%
72705-22-7
100mg
€207.60 2023-06-15
eNovation Chemicals LLC
Y1242248-1g
Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-,monoammonium salt
72705-22-7 98%(HPLC)
1g
$905 2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1281272-100mg
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt
72705-22-7 95+%
100mg
¥1381.00 2024-05-02
abcr
AB497238-1g
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt, 98%; .
72705-22-7 98%
1g
€881.00 2025-02-19
Ambeed
A665749-1g
Ammonium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
72705-22-7 95+%
1g
$767.0 2024-04-17
A2B Chem LLC
AI55541-250mg
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt
72705-22-7 98%(HPLC)
250mg
$194.00 2024-04-19
A2B Chem LLC
AI55541-1g
3-Acetoacetylamino-4-methoxytoluene-6-sulfonic acid ammonium salt
72705-22-7 98%(HPLC)
1g
$581.00 2024-04-19
eNovation Chemicals LLC
Y1242248-250mg
Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-,monoammonium salt
72705-22-7 98%(HPLC)
250mg
$335 2024-06-06
eNovation Chemicals LLC
Y1242248-100mg
Benzenesulfonic acid, 4-[(1,3-dioxobutyl)amino]-5-methoxy-2-methyl-,monoammonium salt
72705-22-7 98%(HPLC)
100mg
$200 2024-06-06

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